Cas no 845885-81-6 (Ethanone,2-bromo-1-[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]-)
845885-81-6 structure
Product Name:Ethanone,2-bromo-1-[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]-
CAS No:845885-81-6
MF:C13H9BrF3NOS
MW:364.180871725082
CID:716387
PubChem ID:2794631
Update Time:2025-10-28
Ethanone,2-bromo-1-[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,2-bromo-1-[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]-
- 2-BROMO-1-[4-METHYL-2-[4-(TRIFLUOROMETHYL)PHENYL]-1,3-THIAZOL-5-YL]-1-ETHANONE
- 2-bromo-1-[4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl]ethanone
- 2-bromo-1-{4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl}-1-ethanone
- 2-bromo-1-{4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl}ethanone
- 2-Bromo-1-(4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl)-1-ethanone
- DTXSID70383276
- 845885-81-6
- FT-0716443
- 2-bromo-1-{4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl}ethan-1-one
- 2-Bromo-1-(4-methyl-2-(4-(trifluoromethyl)phenyl)thiazol-5-yl)ethanone
- MS-22198
- DB-076080
-
- Inchi: 1S/C13H9BrF3NOS/c1-7-11(10(19)6-14)20-12(18-7)8-2-4-9(5-3-8)13(15,16)17/h2-5H,6H2,1H3
- InChI Key: XGHUMHHAMHEPCS-UHFFFAOYSA-N
- SMILES: BrCC(C1=C(C)N=C(C2C=CC(C(F)(F)F)=CC=2)S1)=O
Computed Properties
- Exact Mass: 362.95400
- Monoisotopic Mass: 362.95403g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- Melting Point: 82 °C
- PSA: 58.20000
- LogP: 4.71490
Ethanone,2-bromo-1-[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1667124-1g |
2-Bromo-1-(4-methyl-2-(4-(trifluoromethyl)phenyl)thiazol-5-yl)ethan-1-one |
845885-81-6 | 98% | 1g |
¥1411.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1667124-5g |
2-Bromo-1-(4-methyl-2-(4-(trifluoromethyl)phenyl)thiazol-5-yl)ethan-1-one |
845885-81-6 | 98% | 5g |
¥4104.00 | 2024-07-28 |
Ethanone,2-bromo-1-[4-methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolyl]- Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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